Cas no 302542-51-4 (1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-)

1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)- structure
302542-51-4 structure
Product Name:1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
CAS No:302542-51-4
MF:C14H16IN3O
MW:369.200815200806
CID:303740
Update Time:2024-01-28

1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
    • 1H-Pyrazole-1-acetamide, 4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
    • Inchi: 1S/C14H16IN3O/c1-9-5-4-6-12(7-9)16-13(19)8-18-11(3)14(15)10(2)17-18/h4-7H,8H2,1-3H3,(H,16,19)
    • InChI Key: YZXPNCAPCPMODY-UHFFFAOYSA-N
    • SMILES: N1(CC(NC2=CC=CC(C)=C2)=O)C(C)=C(I)C(C)=N1

Computed Properties

  • Exact Mass: 369.03348

Experimental Properties

  • Density: 1.728 g/cm3
  • Boiling Point: 499.5±45.0 °C(Predicted)
  • PSA: 46.92
  • pka: 13.45±0.70(Predicted)

1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)- Security Information

  • Hazardous Material Identification: Moderately  by ingestion.
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD